5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole

• IUPAC Name: 5-chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C13H9ClN2S/c14-13-15-12(16-17-13)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-7H,8H2
• InChI Key: CJDDGEOCHGURKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC3=NSC(=N3)Cl
• Molecular Formula: C13H9ClN2S
• Molecular Weight: 260.74 g/mol

Description

5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole (CTN) is a heterocyclic compound with a thiadiazole ring structure that is widely used in a variety of scientific research applications. It has a unique combination of properties which make it suitable for many different laboratory experiments.

Scientific Research Applications

5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, pharmacology, and biochemistry. In organic synthesis, this compound has been used as a starting material for the synthesis of a variety of heterocyclic compounds. In medicinal chemistry, it has been used to synthesize a variety of drugs and other pharmaceuticals. In pharmacology, it has been used to study the pharmacokinetics and pharmacodynamics of drugs. In biochemistry, it has been used to study the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole is not well understood. However, it is believed that it may act as an agonist or antagonist for certain receptors in the body, which could have an effect on the biochemical and physiological responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is believed that it may have an effect on the metabolism of certain drugs, as well as on the expression of certain genes. In addition, it may also have an effect on the immune system, as well as on the regulation of certain hormones.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole in laboratory experiments include its relatively low cost, its availability, and its ease of synthesis. The main limitation of using this compound is that its mechanism of action is not well understood, which can make it difficult to predict the effects of the compound on a given system.

Future Directions

For the use of 5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole in scientific research include further exploration of its mechanism of action and its biochemical and physiological effects. In addition, further research could be done on the synthesis of this compound and its derivatives, as well as on its potential applications in medicinal chemistry and pharmacology. Finally, further research could be done on the potential toxicity of this compound and its derivatives, as well as on its potential interactions with other drugs and chemicals.

Synthesis Methods

5-Chloro-3-(naphthalen-1-ylmethyl)-1,2,4-thiadiazole is synthesized through a multi-step process that involves the reaction of naphthalene-1-ylmethyl chloride with sodium hydroxide, followed by the reaction of the resulting product with thiourea. The final product is then isolated and purified by recrystallization. The overall process is relatively simple and can be completed in a few hours.